Cas no 903254-57-9 (N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 903254-57-9
• MF: C₂₃H₂₉FN₄O₃
• MW: 428.499768972397
• CID: 5493957
• Update Time: 2025-07-10

N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-N'-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]oxamide
• N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C23H29FN4O3/c1-27-11-13-28(14-12-27)21(18-5-9-20(31-2)10-6-18)16-26-23(30)22(29)25-15-17-3-7-19(24)8-4-17/h3-10,21H,11-16H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： SVXNBNUNONSTQS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)=O

Additional information on N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

Research Brief on N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS: 903254-57-9)

N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS: 903254-57-9) is a synthetic small molecule with potential applications in the field of chemical biology and medicinal chemistry. Recent studies have focused on its structural properties, biological activity, and therapeutic potential, particularly in the context of neurological disorders and cancer. This research brief synthesizes the latest findings related to this compound, providing insights into its mechanism of action, pharmacokinetics, and preclinical efficacy.

The compound's structure features a fluorophenyl group, a methoxyphenyl moiety, and a methylpiperazine unit, which contribute to its unique physicochemical and pharmacological properties. Recent research has highlighted its role as a modulator of specific protein-protein interactions (PPIs) and enzyme activity, making it a promising candidate for drug development. Studies have also explored its ability to cross the blood-brain barrier (BBB), suggesting potential applications in treating central nervous system (CNS) disorders.

In vitro and in vivo studies have demonstrated that N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide exhibits significant binding affinity for targets such as G-protein-coupled receptors (GPCRs) and kinases. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound acts as an allosteric modulator of the dopamine D2 receptor, with potential implications for treating Parkinson's disease and schizophrenia. Another study in Bioorganic & Medicinal Chemistry Letters (2024) identified its inhibitory effects on histone deacetylases (HDACs), suggesting anticancer properties.

Pharmacokinetic studies have revealed that the compound has favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as cytochrome P450 (CYP) enzymes have been shown to mediate its clearance. Researchers are currently exploring structural analogs and prodrug strategies to address these limitations.

In summary, N'-(4-fluorophenyl)methyl-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide represents a promising scaffold for further drug discovery efforts. Its multifaceted biological activity and potential therapeutic applications warrant continued investigation, particularly in the areas of CNS disorders and oncology. Future research should focus on elucidating its precise molecular targets, optimizing its pharmacokinetic properties, and advancing it into clinical trials.